N-(2-Acetylphenyl)cyclohexanecarboxamide
Cat. No. B501522
M. Wt: 245.32g/mol
InChI Key: SRXACQBPSXWUNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06399614B1
Procedure details
This compound was prepared following the procedure described for compound 26A of example 26, except that 2-acetylaniline was used in place of 2-trifluoromethylaniline. Yield: 90%.
Yield
90%
Identifiers
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REACTION_CXSMILES
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FC(F)(F)C1C=CC=CC=1N[C:10]([CH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1)=[O:11].[C:20]([C:23]1[CH:29]=[CH:28][CH:27]=[CH:26][C:24]=1[NH2:25])(=[O:22])[CH3:21]>>[C:20]([C:23]1[CH:29]=[CH:28][CH:27]=[CH:26][C:24]=1[NH:25][C:10]([CH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1)=[O:11])(=[O:22])[CH3:21]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C1=C(C=CC=C1)NC(=O)C1CCCCC1)(F)F
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=C(N)C=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was prepared
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(=O)C1=C(C=CC=C1)NC(=O)C1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
